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Compound of Interest

Compound Name: Cerium (IV) ammonium sulfate

Cat. No.: B1164909

Introduction

Cerimetry is a quantitative analytical technique that falls under the category of redox titrations.
It utilizes a standardized solution of Cerium (V) salt, typically ceric ammonium sulfate, as a
powerful oxidizing agent.[1][2][3] The fundamental principle involves the oxidation of a reducing
analyte by ceric ions (Ce**), which are themselves reduced to cerous ions (Ce3*). The high
oxidizing potential and the stability of the Ce** solution in acidic media make cerimetry a
versatile and reliable method for the determination of a wide range of inorganic and organic
substances.[1][4] Sufficient sulfuric acid must be used during the preparation of the titrant to
prevent the hydrolysis and precipitation of basic ceric salts.[4]

Principle of Reaction
The titration is based on the single-electron transfer reaction:
Ce*t + e~ - Cedt

During the titration, the Ce** solution is added to the reducing analyte until the analyte is
completely oxidized. The endpoint can be detected either potentiometrically or, more
commonly, with a redox indicator that changes color at a specific electrode potential.[1] Ferroin
is a widely used indicator for cerimetric titrations.

Applications
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Cerium (IV) ammonium sulfate titration is a robust method applicable in various fields,
including pharmaceutical analysis and quality control. Its strong oxidizing power allows for the
accurate quantification of numerous reducing agents.[1][4]

Key Applications Include:

e Assay of Iron (ll): Determination of ferrous salts in pharmaceutical preparations like Ferrous
Sulfate tablets.[1][5]

o Determination of Oxalates: Quantification of oxalic acid and its salts.

e Analysis of Pharmaceuticals: Assay of active pharmaceutical ingredients such as Isoniazid,
Ketotifen, and Ascorbic Acid (Vitamin C).[6][7]

¢ Quantification of Inorganic Species: Determination of nitrites, iodides, and hydrogen
peroxide.[1][8]

Experimental Protocols
Preparation of Reagents and Solutions

This section details the preparation of the necessary solutions for performing a cerimetric
titration.
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Reagent/Solution Preparation Protocol

1. To 500 mL of water, carefully add 30 mL of
concentrated sulfuric acid and mix. 2. With the
aid of gentle heat, dissolve 65 g of ceric

) ) ammonium sulfate in the acidified water.[9][10]

0.1 M Cerium (IV) Ammonium Sulfate )

3. Cool the solution to room temperature. 4.
Filter the solution if it is turbid. 5. Transfer the
solution to a 1000 mL volumetric flask and dilute

to the mark with purified water. Mix well.[9][10]

1. Accurately weigh about 0.2 g of arsenic
trioxide, previously dried at 105°C for one hour.
[9] 2. Transfer to a 500 mL conical flask. 3. Add
25 mL of an 8.0% wi/v sodium hydroxide solution
and swirl to dissolve.[9][10] 4. Add 100 mL of
water, mix, and then carefully add 30 mL of
dilute sulfuric acid.[9][10]

Primary Standard: 0.1 N Arsenic Trioxide
(As203)

1. Dissolve 0.695 g of ferrous sulfate
] ] ) heptahydrate in 100 mL of water. 2. Add 1.485 g
Indicator: Ferroin Sulfate Solution ) ) o
of 1,10-phenanthroline and stir until dissolved.

This solution is commercially available.[5]

Dissolve 0.25 g of osmium tetroxide in 100 mL
Catalyst: Osmic Acid Solution (0.25% w/v) of 0.05 M sulfuric acid. (Caution: Osmic acid is
highly toxic).

Standardization of 0.1 M Cerium (IV) Ammonium Sulfate
Solution

To ensure accurate results, the prepared ceric ammonium sulfate solution must be
standardized against a primary standard. Arsenic trioxide is commonly used for this purpose.[2]

[4]

Protocol:
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» Prepare the Arsenic Trioxide (As203) primary standard solution as described in the table
above.

e Add 0.15 mL of osmic acid solution (catalyst) and 0.1 mL of ferroin sulfate solution to the
flask containing the As203 solution.[9]

« Fill a burette with the prepared 0.1 M Cerium (IV) Ammonium Sulfate solution and record
the initial volume.

 Titrate the As20s3 solution with the ceric ammonium sulfate solution. Add the titrant slowly
towards the endpoint.[9]

e The endpoint is reached when the color of the solution sharply changes from pink (or
orange-red) to a very pale blue.[9][10]

e Record the final volume and calculate the volume of titrant used.

e Repeat the titration at least two more times for precision.

Standardization Reaction: 2Ce** + AsO2~ + 2H20 - 2Ce3* + H2AsO4™ + 2H*
Calculation of Molarity:

Molarity (M) = (Weight of As20s (g)) / (Volume of Ce** solution (L) x 0.004946 g/mL x 1000
mL/L)

Note: Each mL of 0.1 M ceric ammonium sulfate is equivalent to 0.004946 g of As20s.[9][10]

Data Presentation: Standardization Results
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Initial Final Volume of

Trial Weight of Burette Burette Ce(lV) Calculated

ria
As20s3 (9) Reading Reading Solution Molarity (M)

(mL) (mL) (mL)

1

2

3

Average

Application Protocol: Assay of Ferrous Sulfate
(FeS0Oa4:7H20)

This protocol describes the use of the standardized ceric ammonium sulfate solution to
determine the purity of a ferrous sulfate sample.

Protocol:

o Accurately weigh approximately 0.5 g of the ferrous sulfate sample and transfer it to a 250
mL conical flask.[5]

¢ Dissolve the sample in a mixture of 75 mL of water and 20 mL of dilute sulfuric acid.
e Add 2-3 drops of ferroin indicator to the flask. The solution will turn a reddish-orange color.[5]

« Titrate with the standardized 0.1 M ceric ammonium sulfate solution until the color changes
sharply from red to a pale greenish-blue.[5]

e Record the volume of the titrant used.
» Repeat the procedure for a total of three concordant titrations.
Assay Reaction: Ce** + Fe2t - Ce3* + Fe3*[7]

Calculation of Purity:
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% Purity = (Volume of Ce** (mL) x Molarity of Ce** x 278.01 x 100) / (Weight of Sample (mg))
Note: The molecular weight of FeSOa4-7H20 is 278.01 g/mol .

Data Presentation: Ferrous Sulfate Assay

Initial Final Volume of

Trial Weight of Burette Burette Ce(lV) Calculated

rial
Sample (g) Reading Reading Solution Purity (%)

(mL) (mL) (mL)

1

2

3

Average

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the preparation, standardization,
and application of Cerium (IV) Ammonium Sulfate in redox titration.
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Caption: Workflow for Cerimetric Redox Titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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